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Compound of Interest

Compound Name: L-Homocystine-d8

Cat. No.: B12417413 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling L-Homocystine-d8, a stable isotope-labeled amino acid. Adherence to these

protocols will help maintain a safe laboratory environment and ensure the integrity of your

research.

L-Homocystine-d8, a deuterated form of L-Homocystine, is utilized as an internal standard in

mass spectrometry-based quantification. While stable isotopes do not pose a radiological

hazard, the chemical properties of the compound necessitate careful handling to mitigate

potential risks.[1][2] The Safety Data Sheet (SDS) for L-Homocystine-d8 indicates that it may

be harmful if swallowed, inhaled, or absorbed through the skin and can cause irritation to the

eyes, skin, and respiratory tract.[3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling L-Homocystine-d8.

The following table summarizes the required PPE, which should be worn at all times in the

laboratory.
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PPE Category Item Specification

Eye Protection Safety Glasses
with side shields or chemical

safety goggles

Hand Protection Gloves Nitrile, powder-free

Body Protection Lab Coat Standard laboratory coat

Respiratory Fume Hood
Use when handling the powder

form to avoid inhalation

This data is compiled from multiple safety data sheets.[3][5][6]

Operational Plan: From Receipt to Use
A systematic workflow is essential to prevent contamination and ensure user safety. This

involves careful preparation of the workspace, precise handling of the compound, and

meticulous record-keeping.

Workspace Preparation:

Designate a specific area for handling L-Homocystine-d8 to prevent cross-contamination.

Ensure the work area, preferably a chemical fume hood, is clean and free of clutter.[5]

Have a spill cleanup kit readily available.

Handling the Compound:

Transport: When moving the compound, ensure it is in a sealed, shatter-proof secondary

container.

Weighing: To prevent the generation of airborne dust, weigh the solid compound in a fume

hood.[5]

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Storage: Store L-Homocystine-d8 at room temperature in a tightly sealed container.[3]
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Operational Workflow for L-Homocystine-d8 Handling
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Disposal Workflow for L-Homocystine-d8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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